Cas no 54153-07-0 (N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide)

N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide structure
54153-07-0 structure
Product name:N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide
CAS No:54153-07-0
MF:C17H27N3O
MW:289.41578412056
CID:1587836
PubChem ID:3041497

N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide
    • N-[1-(2,2-dimethylpyrrolidin-1-yl)propan-2-yl]-N-pyridin-2-ylpropanamide
    • N-(2-(2,2-Dimethyl-1-pyrrolidinyl)-1-methylethyl)-N-2-pyridinylpropanamide
    • 54153-07-0
    • Propanamide, N-(2-(2,2-dimethyl-1-pyrrolidinyl)-1-methylethyl)-N-2-pyridinyl-
    • BRN 0413496
    • DTXSID10969098
    • N-[1-(2,2-DIMETHYLPYRROLIDIN-1-YL)PROPAN-2-YL]-N-(PYRIDIN-2-YL)PROPANAMIDE
    • Inchi: InChI=1S/C17H27N3O/c1-5-16(21)20(15-9-6-7-11-18-15)14(2)13-19-12-8-10-17(19,3)4/h6-7,9,11,14H,5,8,10,12-13H2,1-4H3
    • InChI Key: XLQPKSFQDGPKNI-UHFFFAOYSA-N
    • SMILES: CCC(=O)N(C1=CC=CC=N1)C(C)CN2CCCC2(C)C

Computed Properties

  • Exact Mass: 289.21561
  • Monoisotopic Mass: 289.215412493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 36.4Ų

Experimental Properties

  • PSA: 36.44

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